3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]acrylic acid

• IUPAC Name: (E)-3-[3-(4-methoxy-3-nitrophenyl)-1-phenylpyrazol-4-yl]prop-2-enoic acid
• InChI: InChI=1S/C19H15N3O5/c1-27-17-9-7-13(11-16(17)22(25)26)19-14(8-10-18(23)24)12-21(20-19)15-5-3-2-4-6-15/h2-12H,1H3,(H,23,24)/b10-8+
• InChI Key: UFBIFLLBASDUOK-CSKARUKUSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN(C=C2C=CC(=O)O)C3=CC=CC=C3)[N+](=O)[O-]
• Isomeric SMILES: COC1=C(C=C(C=C1)C2=NN(C=C2/C=C/C(=O)O)C3=CC=CC=C3)[N+](=O)[O-]
• Molecular Formula: C19H15N3O5
• Molecular Weight: 365.3 g/mol

Description

3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]acrylic acid, also known as MNPA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MNPA belongs to the class of pyrazole derivatives, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]acrylic acid is not fully understood. However, it is believed that 3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]acrylic acid exerts its therapeutic effects through the inhibition of various signaling pathways involved in the progression of diseases. 3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]acrylic acid has been shown to inhibit the NF-κB pathway, which is involved in the regulation of inflammation and cell survival. 3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]acrylic acid has also been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]acrylic acid has been shown to have various biochemical and physiological effects. 3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]acrylic acid has been shown to reduce the levels of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). 3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]acrylic acid has also been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). 3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]acrylic acid has been shown to increase the levels of anti-inflammatory cytokines such as interleukin-10 (IL-10).

Advantages and Limitations for Lab Experiments

3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]acrylic acid has several advantages for lab experiments. 3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]acrylic acid is relatively easy to synthesize and has good stability. 3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]acrylic acid has shown low toxicity in vitro and in vivo. However, 3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]acrylic acid has limitations in terms of its solubility in water, which can make it difficult to use in certain experiments. 3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]acrylic acid also has limitations in terms of its specificity, as it may inhibit multiple signaling pathways.

Future Directions

There are several future directions for the study of 3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]acrylic acid. One direction is to further investigate the mechanism of action of 3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]acrylic acid and its specificity for certain signaling pathways. Another direction is to study the pharmacokinetics and pharmacodynamics of 3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]acrylic acid in vivo. This would provide valuable information on the potential therapeutic applications of 3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]acrylic acid in humans. Additionally, further studies are needed to investigate the potential side effects and toxicity of 3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]acrylic acid. Finally, 3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]acrylic acid can be modified to improve its solubility and specificity for certain signaling pathways, which would enhance its potential therapeutic applications.

Synthesis Methods

3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]acrylic acid can be synthesized through a multi-step process involving the reaction of 4-methoxy-3-nitrobenzaldehyde with phenylhydrazine to form 4-methoxy-3-nitrophenylhydrazine. This intermediate is then reacted with ethyl acetoacetate and acetic anhydride to form 3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde. Finally, the aldehyde group is converted to a carboxylic acid group through a Knoevenagel condensation reaction with malonic acid to form 3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]acrylic acid.

Scientific Research Applications

3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]acrylic acid has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. 3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]acrylic acid has shown promising results in inhibiting the growth of cancer cells in vitro and in vivo. It has also demonstrated anti-inflammatory effects by reducing the levels of pro-inflammatory cytokines. 3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]acrylic acid has been shown to possess neuroprotective properties by reducing oxidative stress and inflammation in the brain.